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Compound of Interest

Compound Name: 1,2-PROPANEDIOL,AR

CAS No.: 128439-95-2

Cat. No.: B1178076

Get Quote

As a Senior Application Scientist, I often see 1,2-Propanediol (Propylene Glycol) treated with

complacency because of its "GRAS" (Generally Recognized As Safe) status in food and

pharma. In an analytical laboratory, this is a critical error.

When handling AR (Analytical Reagent) Grade 1,2-Propanediol, your safety protocol must be

bi-directional:

Protect the Scientist: While acute toxicity is low, the substance is a mild irritant and a

significant slip hazard.

Protect the Reagent: 1,2-Propanediol is highly hygroscopic.[1] Standard PPE is not just

about preventing chemical burns; it is about preventing biological contamination

(lipids/nucleases) and atmospheric moisture from compromising the reagent's analytical

purity [1].

Hazard Profile & Risk Assessment
Before selecting PPE, we must quantify the risk. 1,2-Propanediol is chemically stable but

presents specific physical hazards in a laboratory setting.
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Parameter Data Point Operational Implication

CAS Number 57-55-6
Universal identifier for

inventory tracking.

Flash Point ~103°C (Closed Cup)

Low flammability, but

combustible if heated

significantly [2].

Exposure Limit 10 mg/m³ (AIHA WEEL)

Aerosol only. High threshold,

but ventilation is still required

[3].

Physical State Viscous Liquid
High Slip Hazard. Spills are

difficult to clean completely.

Reactivity Hygroscopic

Absorbs water rapidly; keep

containers tightly sealed to

maintain AR grade.

PPE Selection Matrix
This matrix is designed to ensure compliance while maximizing dexterity for high-precision

analytical work.

Hand Protection: The Nitrile Standard
Recommendation:Nitrile Gloves (0.11 mm minimum thickness).

Why: Natural Rubber Latex is acceptable for chemical resistance, but Nitrile is superior for

laboratory consistency. It prevents the extraction of skin lipids into the solvent, which is

critical when the 1,2-Propanediol is used as a solvent for HPLC or GC sample prep.

Self-Validating Step: Inspect gloves for "swelling" or "tackiness." While PG is not aggressive,

degradation indicates a manufacturing defect or cross-contamination.

Eye & Face Protection
Recommendation:Safety Glasses with Side Shields (ANSI Z87.1).
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Context: For standard benchtop dispensing.

Escalation: Use Chemical Splash Goggles if dispensing from overhead drums or pressurized

vessels. 1,2-Propanediol is viscous; a splash adheres to the eye and is difficult to flush out

compared to water-like solvents [4].

Respiratory Protection
Recommendation:None required for standard ambient handling.[1]

Exception: If heating the solvent >60°C or generating mists (e.g., sonication), use a half-face

respirator with Organic Vapor (OV) cartridges or handle strictly inside a fume hood.

Visual Logic: PPE Decision Tree
The following diagram illustrates the logical flow for selecting PPE based on the specific

experimental task.
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Figure 1: Risk-based logic flow for selecting appropriate PPE based on handling conditions.

Operational Protocol: Precision Handling
To maintain the "AR" integrity of the chemical, follow this workflow.

Step 1: Preparation & Environment[1][2][3][4]
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Ensure the receiving vessel is dry.[1] Even trace moisture will be absorbed by the

hygroscopic PG, altering its concentration.

Technique Tip: Because 1,2-Propanediol is viscous, standard air-displacement pipettes often

under-deliver. Use a positive displacement pipette or reverse pipetting technique for accurate

aliquoting.

Step 2: Dispensing
Don Nitrile gloves and safety glasses.

Open the container only for the duration of the transfer.

Pour slowly down the side of the receiving vessel to minimize bubble formation (which is

slow to settle in viscous fluids).

Immediate Action: Wipe the bottle threads with a dry Kimwipe immediately after pouring. PG

residue on threads will attract moisture and cause the cap to stick or mold to grow over time.

Step 3: Post-Handling Hygiene
Wash hands with soap and water even if gloves were worn. 1,2-Propanediol is a penetration

enhancer, meaning if it gets on your skin along with other contaminants, it can facilitate their

absorption into the bloodstream [5].

Emergency Response: Spills & Exposure
CRITICAL WARNING: 1,2-Propanediol spills are exceptionally slippery. A minor spill can

become a major injury hazard (slip/fall) if not addressed immediately.

Spill Cleanup Workflow
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Spill Detected

1. Secure Area
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Figure 2: Step-by-step spill response focusing on slip prevention and containment.

Isolate: Place "Wet Floor" signs immediately.

Absorb: Do not use paper towels initially; they will just smear the viscous liquid. Use

vermiculite, sand, or a clay-based absorbent.

Clean: After sweeping up the absorbent, the floor will likely still be slick. Scrub with warm

water and detergent.

First Aid
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Eye Contact: Irrigate immediately for 15 minutes.[2] The viscosity makes natural tearing less

effective at clearing the substance.

Skin Contact: Wash with soap and water.[3][2] No neutralization is necessary.

Disposal & Environmental Compliance
While 1,2-Propanediol is biodegradable, "dilution is the solution" is not an acceptable lab

practice for bulk disposal due to the high Biological Oxygen Demand (BOD) it places on water

treatment systems [6].

Small Aliquots (<50 mL): Can often be washed down the drain with copious water (check

local EHS regulations).

Bulk/Contaminated Waste: Segregate into Non-Halogenated Organic Waste containers.

Empty Containers: Triple rinse with water before recycling. The rinsate should be treated as

chemical waste if the concentration is significant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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